![molecular formula C15H16INO5S B305151 N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide](/img/structure/B305151.png)
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide
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Overview
Description
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide, also known as DIBS, is a chemical compound that has been extensively used in scientific research due to its unique properties. DIBS is a sulfonamide-based compound that contains both iodine and methoxy groups, making it an ideal candidate for various applications in biochemistry and pharmacology.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide has been extensively used in scientific research due to its unique properties. It has been found to be a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the growth of cancer cells and has been used as a potential anticancer agent. Additionally, this compound has been used as a tool to study the role of carbonic anhydrase in various physiological processes, including respiration, acid-base balance, and ion transport.
Mechanism of Action
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to its active site, thereby preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the concentration of bicarbonate in the body, which can have various physiological effects. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease the concentration of bicarbonate in the body, which can lead to metabolic acidosis. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to have anti-inflammatory properties and has been used to treat inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide has several advantages for lab experiments. It is a potent inhibitor of carbonic anhydrase, making it an ideal tool for studying the role of this enzyme in various physiological processes. This compound has also been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies. However, this compound has some limitations for lab experiments. It has been found to be unstable in aqueous solutions, which can limit its use in some experiments. Additionally, this compound has been shown to have low solubility in some organic solvents, which can make it difficult to prepare solutions of the compound.
Future Directions
There are several future directions for the use of N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide in scientific research. One potential application is the development of new cancer therapies based on the anticancer properties of this compound. Additionally, this compound could be used to study the role of carbonic anhydrase in various physiological processes, including the regulation of acid-base balance and ion transport. Further research could also be conducted to improve the stability and solubility of this compound, making it a more versatile tool for lab experiments.
Synthesis Methods
The synthesis of N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide involves the reaction of 2,4-dimethoxyaniline with iodine and sulfur dioxide, followed by the reaction with sodium methoxide and p-toluenesulfonyl chloride. The resulting compound is then purified using column chromatography to obtain the final product.
properties
Molecular Formula |
C15H16INO5S |
---|---|
Molecular Weight |
449.3 g/mol |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-3-iodo-4-methoxybenzenesulfonamide |
InChI |
InChI=1S/C15H16INO5S/c1-20-10-4-6-13(15(8-10)22-3)17-23(18,19)11-5-7-14(21-2)12(16)9-11/h4-9,17H,1-3H3 |
InChI Key |
BVDRCJFFEZMDDW-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)I)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)I)OC |
Origin of Product |
United States |
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